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Compound of Interest

Compound Name: 6-Bromonicotinic acid

Cat. No.: B027431 Get Quote

Essential Safety and Handling Guide for 6-
Bromonicotinic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Bromonicotinic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)
6-Bromonicotinic acid is classified as a hazardous substance. It is known to cause skin and

serious eye irritation, and may also lead to respiratory irritation.[1][2] Adherence to strict safety

protocols is mandatory to mitigate these risks. The following tables summarize the required

Personal Protective Equipment (PPE).

Table 1: Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Source: Safety Data Sheet for 6-Bromonicotinic acid.[1]

Table 2: Personal Protective Equipment (PPE) Requirements

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b027431?utm_src=pdf-body
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE
Specifications and
Recommendations

Eyes/Face
Safety Goggles or Safety

Glasses with side shields

Must be compliant with OSHA

29 CFR 1910.133 or European

Standard EN166. A face shield

should be worn in addition to

goggles for operations with a

higher risk of splashing.[1][3]

Skin Chemical-resistant Lab Coat

A flame-retardant lab coat is

recommended. Ensure it is

fully buttoned.

Nitrile Gloves

Nitrile gloves are

recommended for their

resistance to pyridine-based

compounds.[3][4] Specific

breakthrough times for 6-

Bromonicotinic acid are not

readily available; therefore, it is

best practice to double-glove

for prolonged contact and

change gloves frequently.

Always inspect gloves for any

signs of degradation before

use.

Respiratory NIOSH-approved Respirator All work with this compound

should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[1] If a respirator is required, a

half-mask or full-facepiece air-

purifying respirator equipped

with organic vapor and acid

gas cartridges is

recommended. A particulate

pre-filter may also be
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necessary. A cartridge change

schedule must be established.

Operational Plan: Step-by-Step Handling Procedure
This section outlines a standard operating procedure for the safe handling of 6-
Bromonicotinic acid.

1. Preparation and Pre-Handling Check:

Confirm that a current Safety Data Sheet (SDS) for 6-Bromonicotinic acid is readily
accessible.
Ensure that an eyewash station and safety shower are unobstructed and in close proximity
to the work area.[1][3]
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary materials and equipment before starting the procedure.
Don the appropriate PPE as specified in Table 2.

2. Handling the Chemical:

Conduct all manipulations of 6-Bromonicotinic acid, including weighing and transferring,
within a certified chemical fume hood to prevent inhalation of dust.[1]
Avoid the formation of dust during handling.[1][3]
Use spark-proof tools and avoid sources of ignition.
Keep containers of 6-Bromonicotinic acid tightly closed when not in use.[1][2]
After handling, thoroughly wash hands and any exposed skin with soap and water.[1]

3. Storage:

Store 6-Bromonicotinic acid in a cool, dry, and well-ventilated area.[1][3]
Keep the container tightly closed and protected from light.[1]
Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[1]

Workflow for Handling 6-Bromonicotinic Acid
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Workflow for Handling 6-Bromonicotinic Acid

1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

Access SDS

Check Safety Equipment
(Eyewash, Shower, Fume Hood)

Assemble Materials

Don Appropriate PPE

Weigh and Transfer

Avoid Dust Formation

Keep Container Closed

Wash Hands Thoroughly

Store Chemical Properly
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Disposal Workflow for 6-Bromonicotinic Acid

1. Waste Collection

2. Interim Storage

3. Final Disposal

Segregate 6-Bromonicotinic
Acid Waste

Use Designated, Compatible
Waste Container

Label Container Clearly
(Hazardous Waste, Chemical Name)

Store in Satellite
Accumulation Area

Arrange Pickup with Licensed
Waste Disposal Service

Complete Disposal Manifest

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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